Cas no 13897-56-8 (1,3-Cyclohexanediamine,2-methyl-)
13897-56-8 structure
Product Name:1,3-Cyclohexanediamine,2-methyl-
CAS No:13897-56-8
MF:C7H16N2
MW:128.215341567993
CID:152499
PubChem ID:117175
Update Time:2025-04-19
1,3-Cyclohexanediamine,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanediamine,2-methyl-
- 2-Methylcyclohexane-1,3-diamine
- 2-methyl-1,3-Cyclohexanediamine
- SCHEMBL120968
- EINECS 237-667-4
- SCHEMBL19341735
- DTXSID00884726
- AKOS006339520
- 13897-56-8
- NS00051507
- 1,3-Cyclohexanediamine, 2-methyl-
-
- Inchi: 1S/C7H16N2/c1-5-6(8)3-2-4-7(5)9/h5-7H,2-4,8-9H2,1H3
- InChI Key: KHBBRIBQJGWUOW-UHFFFAOYSA-N
- SMILES: NC1CCCC(C1C)N
Computed Properties
- Exact Mass: 128.13148
- Monoisotopic Mass: 128.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 82.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 0.1
Experimental Properties
- Density: 0.905
- Boiling Point: 191.8°C at 760 mmHg
- Flash Point: 80°C
- Refractive Index: 1.469
- PSA: 52.04
1,3-Cyclohexanediamine,2-methyl- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
13897-56-8 (1,3-Cyclohexanediamine,2-methyl-) Related Products
- 40015-92-7(2-(aminomethyl)cyclohexan-1-amine)
- 5913-13-3((R)-(-)-1-Cyclohexylethylamine)
- 17430-98-7((1S)-1-cyclohexylethanamine)
- 13338-82-4(4-(aminomethyl)cyclohexan-1-amine)
- 97087-59-7(3-(Aminomethyl)cyclohexylamine)
- 13074-39-0(Adamantan-2-amine)
- 7003-32-9(2-methylcyclohexanamine)
- 13897-55-7(1,3-Cyclohexanediamine,4-methyl-)
- 2164-19-4(cis-2-methylcyclohexanamine)
- 2216-54-8(Cyclohexanamine,5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-)
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